Cas no 1383450-21-2 (5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid)

5-(2,5-Dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrrole-pyrazole core with a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both pyrrole and pyrazole moieties enhances its potential as a ligand or intermediate in coordination chemistry and medicinal research. The carboxylic acid group allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its rigid, planar structure may contribute to binding affinity in biologically active molecules. The compound's stability and functional group compatibility make it a valuable scaffold for exploratory research in drug discovery and material science.
5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid structure
1383450-21-2 structure
Product Name:5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid
CAS No:1383450-21-2
MF:C10H11N3O2
MW:205.213241815567
CID:5824090
PubChem ID:136316236
Update Time:2025-05-19

5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid
    • EN300-1847762
    • 1383450-21-2
    • Inchi: 1S/C10H11N3O2/c1-5-3-7(6(2)11-5)8-4-9(10(14)15)13-12-8/h3-4,11H,1-2H3,(H,12,13)(H,14,15)
    • InChI Key: XNTZXFRSLKINAV-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=C(C)NC=2C)=NN1)=O

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.8Ų

5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>

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5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid Related Literature

Additional information on 5-(2,5-dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid

5-(2,5-Dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1383450-21-2)

The compound 5-(2,5-Dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid, identified by the CAS registry number CAS No. 1383450-21-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrole and pyrazole ring system, which are known for their unique electronic properties and reactivity. The presence of the carboxylic acid group further enhances its functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in targeting specific enzymes and receptors involved in various diseases. For instance, investigations into its ability to inhibit certain kinases have shown promising results, suggesting its potential role in anticancer therapies. The structural features of 5-(2,5-Dimethyl-1H-pyrrol-3-yl)-1H-pyrazole allow for selective binding to protein targets, which is a critical aspect of drug design.

In addition to its medicinal applications, this compound has also been studied for its role in agrochemicals. Its ability to act as a plant growth regulator has been explored, with preliminary findings indicating that it can enhance crop yield under stress conditions such as drought or salinity. This dual functionality underscores the compound's versatility and highlights its potential impact across multiple industries.

The synthesis of CAS No. 1383450-21-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is readily available for further studies and applications. The use of transition metal catalysts has been particularly effective in facilitating key steps such as coupling reactions and cyclizations.

From a structural perspective, the molecule's stability is attributed to the aromaticity of both the pyrrole and pyrazole rings. These rings provide a rigid framework that enhances the molecule's resistance to degradation under various environmental conditions. Furthermore, the dimethyl substituents on the pyrrole ring contribute to increased lipophilicity, which is advantageous for drug delivery systems where solubility is a critical factor.

The latest research has also delved into the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative in agricultural applications compared to traditional chemicals. This eco-friendly profile aligns with current trends towards sustainable chemistry and green practices.

In conclusion, 5-(2,5-Dimethyl-1H-pyrrol-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1383450-21-2) is a multifaceted compound with immense potential across various fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within medicinal chemistry and agrochemicals.

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